Cas no 1996232-44-0 (3-2-(cyclopropylmethoxy)ethoxy-4-iodo-1lambda6-thiolane-1,1-dione)

• Product Name: 3-2-(cyclopropylmethoxy)ethoxy-4-iodo-1lambda6-thiolane-1,1-dione
• CAS No: 1996232-44-0
• MF: C₁₀H₁₇IO₄S
• MW: 360.209054708481
• CID: 6169867
• PubChem ID: 165792150
• Update Time: 2025-06-14

3-2-(cyclopropylmethoxy)ethoxy-4-iodo-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-2-(cyclopropylmethoxy)ethoxy-4-iodo-1lambda6-thiolane-1,1-dione
• 3-[2-(cyclopropylmethoxy)ethoxy]-4-iodo-1lambda6-thiolane-1,1-dione
• EN300-1136132
• 1996232-44-0

• Inchi： 1S/C10H17IO4S/c11-9-6-16(12,13)7-10(9)15-4-3-14-5-8-1-2-8/h8-10H,1-7H2
• InChI Key： MBZJKQCUROAXIH-UHFFFAOYSA-N
• SMILES： IC1CS(CC1OCCOCC1CC1)(=O)=O

Computed Properties

• Exact Mass: 359.98923g/mol
• Monoisotopic Mass: 359.98923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61Ų

Additional information on 3-2-(cyclopropylmethoxy)ethoxy-4-iodo-1lambda6-thiolane-1,1-dione

Recent Advances in the Study of 3-[2-(Cyclopropylmethoxy)ethoxy]-4-iodo-1λ⁶-thiolane-1,1-dione (CAS: 1996232-44-0)

The compound 3-[2-(cyclopropylmethoxy)ethoxy]-4-iodo-1λ⁶-thiolane-1,1-dione (CAS: 1996232-44-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel sulfone-containing heterocycles, which are of particular interest in drug discovery. The presence of the cyclopropylmethoxyethoxy and iodo substituents on the thiolane ring imparts distinctive reactivity, enabling its use in cross-coupling reactions and other transformations critical for the development of bioactive molecules.

One of the most notable advancements involves the application of 3-[2-(cyclopropylmethoxy)ethoxy]-4-iodo-1λ⁶-thiolane-1,1-dione in the design of protease inhibitors. Preliminary in vitro studies have demonstrated its ability to modulate the activity of certain cysteine proteases, which are implicated in a variety of pathological conditions, including cancer and inflammatory diseases. The compound's sulfone moiety is believed to interact with the active site of these enzymes, thereby inhibiting their function.

Further investigations into the pharmacokinetic properties of this compound have revealed promising bioavailability and metabolic stability, making it a viable candidate for further preclinical development. Researchers have also explored its potential as a radiolabeled probe for imaging applications, leveraging the iodine atom for positron emission tomography (PET) studies.

In conclusion, 3-[2-(cyclopropylmethoxy)ethoxy]-4-iodo-1λ⁶-thiolane-1,1-dione represents a versatile and pharmacologically relevant scaffold with broad applicability in medicinal chemistry. Ongoing research efforts are expected to uncover additional therapeutic avenues and optimize its properties for clinical translation. This briefing underscores the importance of continued exploration of this compound and its derivatives in the pursuit of innovative treatments for complex diseases.